Cas no 2090-18-8 (Propanediamide,N1,N3-dimethyl-)

• Product Name: Propanediamide,N1,N3-dimethyl-
• CAS No: 2090-18-8
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 274042
• PubChem ID: 192755
• Update Time: 2025-10-08

Propanediamide,N1,N3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanediamide,N1,N3-dimethyl-
• N,N'-dimethylpropanediamide
• AC1L4UWI
• AC1Q5LBM
• Malonamide,N'-dimethyl-
• Malonsaeure-bis-methylamid
• Malonsaeure-N,N'-dimethyldiamid
• N,N'-Dimethyl-malonamid
• N,N'-dimethyl-malonamide
• N,N'-Dimethylmalonamide
• N,N'-dimethylmalondiamide
• N.N'-Dimethyl-malonsaeure-diamid
• NSC286677
• Propanediamide, N,N'-dimethyl-
• Propanediamide,N'-dimethyl-
• 2090-18-8
• Malonamide, N,N'-dimethyl-
• AKOS000525875
• N,N'-DIMETHYLMALONODIAMIDE
• HMS1672A19
• Propanediamide, N1,N3-dimethyl-
• 7G5U5DW6GM
• NSC-286677
• DTXSID50175050
• N,N'-DIMETHYLMALONIC ACID DIAMIDE
• N1,N3-Dimethylmalonamide
• NSC 286677
• N1,N3-DIMETHYLPROPANEDIAMIDE
• SCHEMBL2106440
• N, N'-dimethylpropanediamide
• DTXCID9097541
• DS-012289
• G70434

• Inchi： 1S/C5H10N2O2/c1-6-4(8)3-5(9)7-2/h3H2,1-2H3,(H,6,8)(H,7,9)
• InChI Key： ZWXJWAPTSTYSAH-UHFFFAOYSA-N
• SMILES： O=C(CC(NC)=O)NC

Computed Properties

• Exact Mass: 130.0743
• Monoisotopic Mass: 130.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 420.4°Cat760mmHg
• Flash Point: 213°C
• Refractive Index: 1.44
• PSA: 58.2